Cas no 1132682-96-2 (7-acetyl-1H-Indole-3-acetonitrile)

1132682-96-2 structure
Product name:7-acetyl-1H-Indole-3-acetonitrile
7-acetyl-1H-Indole-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 7-acetyl-1H-Indole-3-acetonitrile
- SCHEMBL8043640
- 1h-indole-3-acetonitrile,7-acetyl-
- 1132682-96-2
-
- Inchi: InChI=1S/C12H10N2O/c1-8(15)10-3-2-4-11-9(5-6-13)7-14-12(10)11/h2-4,7,14H,5H2,1H3
- InChI Key: HVULNEIEJOJGJX-UHFFFAOYSA-N
- SMILES: CC(=O)C1=CC=CC2=C1NC=C2CC#N
Computed Properties
- Exact Mass: 198.079312947g/mol
- Monoisotopic Mass: 198.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 56.6Ų
7-acetyl-1H-Indole-3-acetonitrile Related Literature
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Zhao Li,Xinghui Gao,Wen Shi,Xiaohua Li,Huimin Ma Chem. Commun., 2013,49, 5859-5861
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Zhongxu Wang,Jingxiang Zhao,Jingyang Wang,Carlos R. Cabrera,Zhongfang Chen J. Mater. Chem. A, 2018,6, 7547-7556
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Abdur Rauf,Muhammad Imran,Bashir Ahmad,Dennis G. Peters,Mohammad S. Mubarak Food Funct., 2017,8, 4284-4305
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4. A bulky silyl shift-directed synthesis of a silyl-linked amidinate-amidine and its Zr(iv) complex†Hong-Bo Tong,Min Li,Sheng-Di Bai,Shi-Fang Yuan,Jian-Bin Chao,Shuping Huang,Dian-Sheng Liu Dalton Trans., 2011,40, 4236-4241
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Yu Wang,Cheng Niu,Dong-Hua Xie,Da-Ming Du Org. Biomol. Chem., 2021,19, 8572-8577
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